molecular formula C8H2F2N2S B8361284 4-Cyano-2,5-difluoro-phenyl isothiocyanate

4-Cyano-2,5-difluoro-phenyl isothiocyanate

Cat. No.: B8361284
M. Wt: 196.18 g/mol
InChI Key: FUTXPSWQTGUBLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyano-2,5-difluoro-phenyl isothiocyanate is a useful research compound. Its molecular formula is C8H2F2N2S and its molecular weight is 196.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H2F2N2S

Molecular Weight

196.18 g/mol

IUPAC Name

2,5-difluoro-4-isothiocyanatobenzonitrile

InChI

InChI=1S/C8H2F2N2S/c9-6-2-8(12-4-13)7(10)1-5(6)3-11/h1-2H

InChI Key

FUTXPSWQTGUBLP-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1F)N=C=S)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.0 g (65 mmol) of 4-cyano-2,5-difluoro-aniline are introduced into 100 ml of toluene and 8.2 g (71 mmol) of thiophosgene are slowly added to the mixture heated to 80° C. to 90° C. The reaction mixture is then refluxed for approximately 40 hours. Then, after the solvent has been carefully distilled off under reduced pressure, the product (4-cyano-2,5-difluoro-phenyl isothiocyanate) is obtained as an ochre colourant.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
8.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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